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Introduction
Iron(III) benzoylacetonate, with the chemical formula Fe(C₁₀H₉O₂)₃, is a coordination complex

of iron in its +3 oxidation state with three benzoylacetonate ligands. As a member of the metal

β-diketonate family, this compound has garnered significant interest due to its versatile

applications in various chemical transformations. Its properties, including solubility in organic

solvents and catalytic activity, make it a valuable tool in both academic research and industrial

processes. This technical guide provides a comprehensive overview of the physical and

chemical properties of iron(III) benzoylacetonate, detailed experimental protocols for its

synthesis and characterization, and a summary of its applications.

Physical Properties
Iron(III) benzoylacetonate is a red-brown, odorless powder that is stable under normal

laboratory conditions.[1] Key physical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₃₀H₃₀FeO₆ [1]

Molecular Weight 542.4 g/mol [1]

Appearance Red-brown odorless powder [1]

Melting Point 218.5-220.3 °C [1]

Solubility in Water Insoluble [1]

Solubility in Organic Solvents
The solubility of iron(III) benzoylacetonate in various organic solvents was determined over a

range of temperatures. The solubility generally increases with increasing temperature.[2]
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Solvent Temperature (K)
Molar Fraction Solubility
(10³)

Acetonitrile 268.15 1.85

278.15 2.54

288.15 3.49

298.15 4.79

Diethyl Ether 268.15 0.89

278.15 1.23

288.15 1.69

298.15 2.32

Ethyl Acetate 268.15 2.11

278.15 2.85

288.15 3.85

298.15 5.19

Methyl Acetate 268.15 1.52

278.15 2.08

288.15 2.84

298.15 3.88

Chemical Properties and Structure
Iron(III) benzoylacetonate is an octahedral complex. The benzoylacetonate ligand is

unsymmetrical, which can lead to the formation of two possible geometric isomers: facial (fac)

and meridional (mer).[1] In the solid state, iron(III) benzoylacetonate has been found to

crystallize as the mer isomer.[1] Both isomers are high-spin d⁵ complexes.[1]

Caption: Geometric isomers of iron(III) benzoylacetonate.
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The compound is stable under normal temperatures and pressures but is incompatible with

strong oxidizing agents.[1] It can undergo thermal decomposition at elevated temperatures.

Catalytic Activity
Iron(III) β-diketonate complexes, including iron(III) benzoylacetonate, are known to catalyze a

variety of organic reactions. Their catalytic activity stems from the ability of the iron center to

exist in multiple oxidation states and to coordinate with substrates. Examples of reactions

catalyzed by related iron(III) acetylacetonate include cross-coupling reactions, oxidations, and

polymerizations.[3][4]

Experimental Protocols
Synthesis of Iron(III) Benzoylacetonate
A general method for the synthesis of iron(III) β-diketonates involves the reaction of an iron(III)

salt with the corresponding β-diketone in the presence of a base. The following is a

representative protocol adapted from the synthesis of similar complexes.[5]

Reactants

Process

Product

Iron(III) Chloride (FeCl₃) Dissolve FeCl₃ in water

Benzoylacetone
Dissolve Benzoylacetone

 and Base in ethanol

Base (e.g., NaOH)

Mix solutions Stir at room temperature Filter the precipitate Wash with water and ethanol Dry under vacuum Iron(III) Benzoylacetonate

Click to download full resolution via product page

Caption: Synthesis workflow for iron(III) benzoylacetonate.

Procedure:
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Dissolve iron(III) chloride hexahydrate in a minimal amount of deionized water.

In a separate flask, dissolve benzoylacetone and a stoichiometric amount of a suitable base

(e.g., sodium hydroxide or sodium acetate) in ethanol.

Slowly add the iron(III) chloride solution to the benzoylacetone solution with constant stirring.

A precipitate of iron(III) benzoylacetonate will form. Continue stirring the mixture at room

temperature for a specified time to ensure complete reaction.

Collect the solid product by filtration (e.g., using a Büchner funnel).

Wash the precipitate with deionized water to remove any unreacted salts, followed by a wash

with cold ethanol.

Dry the purified product under vacuum to obtain the final red-brown powder.

Characterization Methods
UV-Vis spectroscopy is a useful technique for characterizing the electronic structure of iron(III)

benzoylacetonate. In acetonitrile, it exhibits a strong absorption band with a maximum (λmax)

at 298 nm.[1] This absorption is attributed to a ligand-to-metal charge transfer (LMCT)

transition.

General Protocol:

Prepare a dilute solution of iron(III) benzoylacetonate in a suitable UV-transparent solvent

(e.g., acetonitrile).

Record the absorption spectrum over a wavelength range of approximately 200-800 nm

using a UV-Vis spectrophotometer.

Identify the wavelength of maximum absorbance (λmax) and determine the molar

absorptivity (ε) if the concentration is known.

IR spectroscopy provides information about the vibrational modes of the molecule and can

confirm the coordination of the benzoylacetonate ligand to the iron center. The spectrum will

show characteristic bands for the C=O and C=C stretching vibrations of the chelate ring,
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typically in the region of 1500-1600 cm⁻¹. The absence of a broad O-H stretching band (around

3200-3600 cm⁻¹) from the enol form of the free ligand indicates the formation of the complex.

General Protocol:

Prepare a sample of the solid iron(III) benzoylacetonate, typically as a KBr pellet or a mull in

Nujol.

Record the IR spectrum over the range of 4000-400 cm⁻¹ using an FTIR spectrometer.

Analyze the spectrum to identify the characteristic vibrational bands of the coordinated

benzoylacetonate ligand.

Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) can be used to

study the thermal stability and decomposition of iron(III) benzoylacetonate. For the related

compound, iron(III) acetylacetonate, TGA shows a major weight loss corresponding to the

decomposition of the complex, often starting around 180-200 °C. The DSC curve would show

endothermic or exothermic peaks associated with melting and decomposition processes.

General Protocol:

Place a small, accurately weighed sample of iron(III) benzoylacetonate into an appropriate

TGA/DSC pan.

Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating

rate (e.g., 10 °C/min).

Record the weight loss as a function of temperature (TGA) and the heat flow into or out of

the sample (DSC).

Analyze the resulting thermograms to determine the decomposition temperatures and

characterize the thermal events.

Conclusion
Iron(III) benzoylacetonate is a well-characterized coordination complex with defined physical

and chemical properties that make it a valuable compound for various applications in chemistry.

Its synthesis is straightforward, and its properties can be readily characterized using standard
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analytical techniques. The information provided in this guide serves as a comprehensive

resource for researchers and professionals working with or considering the use of this versatile

iron complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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